Cas no 111753-04-9 (ethyl 3-amino-6-methylimidazo1,2-apyridine-2-carboxylate)

Ethyl 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylate is a heterocyclic compound featuring an imidazopyridine core with an ester and amino functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for pharmaceutical applications. The presence of both electron-donating (amino) and electron-withdrawing (ester) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. Its methyl substitution at the 6-position improves stability while maintaining solubility in common organic solvents. This compound is valued for its potential in constructing bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its rigid, planar aromatic system. High purity grades are available for research and industrial use.

ethyl 3-amino-6-methylimidazo1,2-apyridine-2-carboxylate structure

111753-04-9 structure

Product Name:ethyl 3-amino-6-methylimidazo1,2-apyridine-2-carboxylate

CAS No:111753-04-9

MF:C₁₁H₁₃N₃O₂

MW:219.239822149277

MDL:MFCD14540368

CID:1099120

PubChem ID:13809141

Update Time:2025-05-28

ethyl 3-amino-6-methylimidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-amino-6-methyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
- ethyl 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylate
- ethyl 3-amino-6-methylimidazo1,2-apyridine-2-carboxylate
- 111753-04-9
- EN300-23077491
- DTXSID30550149
- MDL： MFCD14540368
- Inchi： 1S/C11H13N3O2/c1-3-16-11(15)9-10(12)14-6-7(2)4-5-8(14)13-9/h4-6H,3,12H2,1-2H3
- InChI Key： RVEGSSOJKBYQOF-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(N)N2C=C(C)C=CC2=N1)=O

Computed Properties

Exact Mass: 219.100776666g/mol
Monoisotopic Mass: 219.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 69.6Å²

ethyl 3-amino-6-methylimidazo1,2-apyridine-2-carboxylate Pricemore >>

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